4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(3-chloro-4-fluorophenyl)piperazine-1-carboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C16H15ClFN7O/c17-12-9-11(1-2-13(12)18)20-16(26)24-7-5-23(6-8-24)15-4-3-14-21-19-10-25(14)22-15/h1-4,9-10H,5-8H2,(H,20,26)
• InChI Key: ZYEJPIMJZQZYMF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN3C=NN=C3C=C2)C(=O)NC4=CC(=C(C=C4)F)Cl
• Molecular Formula: C16H15ClFN7O
• Molecular Weight: 375.79 g/mol

Description

The compound “4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(3-chloro-4-fluorophenyl)piperazine-1-carboxamide” belongs to the class of triazolopyridazines. Triazolopyridazines are a type of fused-triazole that have been synthesized and studied for their physicochemical and energetic properties.

Synthesis Analysis

The synthesis of similar triazolopyridazines involves the design and synthesis based on a fused-triazole backbone with two C-amino groups as substituents. A mild, efficient, and operationally simple one-pot synthesis of substituted triazolopyridines at room temperature from easily available 2-hydrazinopyridine and substituted aromatic aldehydes has been developed.

Molecular Structure Analysis

The molecular structure of triazolopyridazines is characterized by a fused-triazole backbone with two C-amino groups as substituents. The exact molecular structure of “4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(3-chloro-4-fluorophenyl)piperazine-1-carboxamide” is not available in the retrieved resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar triazolopyridazines have been measured or calculated. Among them, some compounds exhibit superior thermostability. The exact physical and chemical properties of “4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(3-chloro-4-fluorophenyl)piperazine-1-carboxamide” are not available in the retrieved resources.

Scientific Research Applications

Anti-Tumor Activity

• This compound has shown promising anti-tumor activity. Specifically, one derivative, 22i, exhibited excellent inhibition against cancer cell lines (A549, MCF-7, and HeLa) with IC50 values of 0.83 μM, 0.15 μM, and 2.85 μM, respectively. .

Anti-Diabetic Potential

• Another related compound, 6-alkoxy-3-aryl-[1,2,4]triazolo[4,3-a]pyridazine, has been evaluated for its anti-diabetic properties. .

Energetic Salts

• A novel family of fully nitroamino-functionalized [1,2,4]triazolo[4,3-b][1,2,4]triazole-based energetic salts has been synthesized. .

Apoptosis Modulation

• Compound 17l, a derivative of this class, has been studied for its effects on apoptosis in A549 cells. .

Future Directions

The fused-triazole backbone with two C-amino groups as substituents is shown to be a promising building block for the construction of very thermally stable energetic materials. This suggests potential future directions in the design and synthesis of new compounds based on this structure.

Mechanism of Action

Target of Action

Similar compounds bearing a [1,2,4]triazolo[4,3-a]pyrazine moiety have been identified as potential c-met kinase inhibitors . c-Met kinase is a receptor tyrosine kinase that plays a crucial role in cellular growth, survival, and migration .

Mode of Action

Compounds with similar structures have been shown to inhibit their target enzymes, such as c-met kinase, by binding to the active site and preventing the phosphorylation process, thereby inhibiting the signal transduction pathway .

Biochemical Pathways

C-met kinase, a potential target of similar compounds, is involved in several signaling pathways, including the pi3k/akt/mtor, ras/mapk, and stat pathways . These pathways regulate various cellular processes, including cell growth, survival, and migration .

Result of Action

Inhibition of c-met kinase by similar compounds can lead to decreased cell proliferation, survival, and migration, potentially leading to anti-tumor effects .